Cas no 2901105-90-4 (1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol)

• Product Name: 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol
• CAS No: 2901105-90-4
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 6796319
• PubChem ID: 171368137
• Update Time: 2025-10-31

1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-chloro-2-fluorophenyl)cyclobutanol
• Cyclobutanol, 1-(5-bromo-3-chloro-2-fluorophenyl)-
• 2901105-90-4
• MFCD34771965
• 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol

• Inchi： 1S/C10H9BrClFO/c11-6-4-7(9(13)8(12)5-6)10(14)2-1-3-10/h4-5,14H,1-3H2
• InChI Key： IOLWZBXFFBEDPM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(CCC1)O)F)Cl

Computed Properties

• Exact Mass: 277.95093g/mol
• Monoisotopic Mass: 277.95093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.715±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 351.8±42.0 °C(predicted)
• pka: 13.64±0.20(predicted)

Additional information on 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol

1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol

1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol, also known by its CAS number 2901105-90-4, is a complex organic compound with a unique structure that combines a cyclobutanol ring with a substituted phenyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications and intriguing chemical properties. The molecule's structure features a cyclobutanol moiety attached to a phenyl ring that is substituted with bromine, chlorine, and fluorine atoms at specific positions, making it a valuable compound for various research and industrial purposes.

The synthesis of 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. The compound's synthesis typically begins with the preparation of the substituted phenyl ring, followed by its coupling with the cyclobutanol group through nucleophilic substitution or other suitable methods. The presence of multiple halogen atoms on the phenyl ring introduces steric and electronic effects that influence the compound's reactivity and stability, making it an interesting subject for mechanistic studies in organic chemistry.

In recent years, researchers have explored the potential of cyclobutanol-based compounds in drug discovery. The unique geometry of the cyclobutane ring can impart rigidity to molecules, which is often desirable in pharmaceutical agents as it can enhance binding affinity to target proteins. Studies have shown that derivatives of cyclobutanol, including those with halogen-substituted phenyl groups, exhibit promising biological activities. For instance, certain analogs have demonstrated anti-inflammatory, antifungal, and even anticancer properties, highlighting the potential of this class of compounds in therapeutic applications.

The substitution pattern on the phenyl ring—specifically the positions of bromine (position 5), chlorine (position 3), and fluorine (position 2)—plays a crucial role in determining the compound's chemical behavior. Bromine is known for its electron-withdrawing effects, while chlorine and fluorine contribute to both electron withdrawal and steric hindrance. These effects collectively influence the compound's reactivity in various chemical transformations, such as nucleophilic aromatic substitutions or electrophilic additions. Recent advancements in catalytic methods have further expanded the scope of reactions involving such halogenated aromatic compounds.

In addition to its pharmacological applications, 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol has shown promise in materials science. Its rigid structure and halogen-containing aromatic ring make it a candidate for use in advanced materials such as high-performance polymers or liquid crystals. Researchers are investigating how these properties can be leveraged to develop materials with enhanced thermal stability or electronic conductivity.

The study of cyclobutane-containing compounds has also benefited from modern analytical techniques such as X-ray crystallography and computational modeling. These tools allow scientists to gain deeper insights into the molecular geometry and electronic structure of such compounds, which is essential for predicting their behavior in different chemical environments. Recent studies have utilized density functional theory (DFT) to analyze the electronic distribution in cyclobutane-based systems, providing valuable data for rational drug design.

In conclusion, 1-(5-Bromo-3-chloro-2-fluorophenyl)cyclobutanol stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers exploring new frontiers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover its potential, this compound is poised to play a significant role in advancing both theoretical understanding and practical applications in these fields.